Cas no 250713-99-6 (2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone)

• Product Name: 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone
• CAS No: 250713-99-6
• CID: 4642942
• Update Time: 2025-06-15

2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-CHLOROPHENYL)PIPERAZINO]-1-PHENYL-1-ETHANONE
• 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone

Recent Advances in the Study of 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone (CAS: 250713-99-6)

The compound 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone (CAS: 250713-99-6) has garnered significant attention in recent years due to its potential applications in the field of medicinal chemistry. This molecule, characterized by its piperazine and phenyl ethanone moieties, has been the subject of various studies aimed at exploring its pharmacological properties, synthesis methods, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The method involves a one-pot reaction combining 4-chlorophenylpiperazine with phenyl ethanone derivatives under mild conditions, achieving a yield of over 85%. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone exhibits notable affinity for serotonin and dopamine receptors. A study published in Neuropharmacology (2024) demonstrated its potential as an atypical antipsychotic agent, with reduced side effects compared to existing treatments. The compound's unique binding profile suggests it may be effective in treating schizophrenia and other CNS disorders, though further in vivo studies are needed to confirm these findings.

In addition to its CNS applications, recent research has explored the anticancer properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone showed promising activity against several cancer cell lines, particularly in breast and prostate cancers. The mechanism of action appears to involve inhibition of specific kinase pathways, though the exact targets remain under investigation.

Despite these promising findings, challenges remain in the development of 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications. Additionally, toxicity profiles need to be thoroughly evaluated in long-term animal studies before human trials can be considered.

In conclusion, 2-4-(4-Chlorophenyl)piperazino-1-phenyl-1-ethanone (CAS: 250713-99-6) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advancements in its synthesis and the growing understanding of its pharmacological properties position this compound as an important focus for future research in medicinal chemistry and drug discovery.